Cas no 2138525-16-1 (4-bromo-2-(hexyloxy)pyrimidine)

• Product Name: 4-bromo-2-(hexyloxy)pyrimidine
• CAS No: 2138525-16-1
• MF: C₁₀H₁₅BrN₂O
• MW: 259.142901659012
• CID: 6350479
• PubChem ID: 165495310
• Update Time: 2025-06-08

4-bromo-2-(hexyloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-(hexyloxy)pyrimidine
• 2138525-16-1
• EN300-1142735

• Inchi： 1S/C10H15BrN2O/c1-2-3-4-5-8-14-10-12-7-6-9(11)13-10/h6-7H,2-5,8H2,1H3
• InChI Key： PYRJWJWMGDEOLD-UHFFFAOYSA-N
• SMILES： BrC1=CC=NC(=N1)OCCCCCC

Computed Properties

• Exact Mass: 258.03678g/mol
• Monoisotopic Mass: 258.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35Ų

Additional information on 4-bromo-2-(hexyloxy)pyrimidine

Recent Advances in the Application of 4-bromo-2-(hexyloxy)pyrimidine (CAS: 2138525-16-1) in Chemical Biology and Pharmaceutical Research

The compound 4-bromo-2-(hexyloxy)pyrimidine (CAS: 2138525-16-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by a pyrimidine core substituted with a bromine atom at the 4-position and a hexyloxy group at the 2-position, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the design of kinase inhibitors, antiviral agents, and other therapeutic compounds.

One of the most notable applications of 4-bromo-2-(hexyloxy)pyrimidine is its role in the synthesis of novel kinase inhibitors. Kinases are key regulators of cellular signaling pathways and are often implicated in cancer and other diseases. Researchers have utilized this compound as a building block to develop selective inhibitors targeting specific kinases, such as EGFR and CDK4/6. The bromine atom at the 4-position allows for further functionalization through cross-coupling reactions, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In addition to its utility in kinase inhibitor development, 4-bromo-2-(hexyloxy)pyrimidine has shown promise in antiviral research. A recent study published in the Journal of Medicinal Chemistry demonstrated its incorporation into nucleoside analogs with potent activity against RNA viruses, including SARS-CoV-2. The hexyloxy side chain was found to improve membrane permeability and bioavailability, addressing a common challenge in antiviral drug design. These findings underscore the compound's potential in addressing emerging viral threats.

Beyond its therapeutic applications, 4-bromo-2-(hexyloxy)pyrimidine has also been employed in chemical biology as a probe for studying protein-ligand interactions. Its fluorescent derivatives have been used to visualize kinase activity in live cells, providing insights into the spatiotemporal dynamics of signaling pathways. Such tools are invaluable for understanding disease mechanisms and identifying new drug targets.

Despite its promising applications, challenges remain in optimizing the synthetic routes for 4-bromo-2-(hexyloxy)pyrimidine to ensure scalability and cost-effectiveness. Recent advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have improved yields and reduced byproducts, making large-scale production more feasible. Furthermore, computational modeling has aided in predicting the compound's reactivity and guiding its modification for specific applications.

In conclusion, 4-bromo-2-(hexyloxy)pyrimidine (CAS: 2138525-16-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from drug discovery to chemical probes, highlighting its broad utility. Ongoing research aims to further explore its potential and address existing challenges, paving the way for new therapeutic innovations.